molecular formula C8H9FO3S B8508545 (3-Fluoro-5-(methylsulfonyl)phenyl)methanol

(3-Fluoro-5-(methylsulfonyl)phenyl)methanol

Cat. No.: B8508545
M. Wt: 204.22 g/mol
InChI Key: BHUIATZHNRLVMS-UHFFFAOYSA-N
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Description

(3-Fluoro-5-(methylsulfonyl)phenyl)methanol is a useful research compound. Its molecular formula is C8H9FO3S and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9FO3S

Molecular Weight

204.22 g/mol

IUPAC Name

(3-fluoro-5-methylsulfonylphenyl)methanol

InChI

InChI=1S/C8H9FO3S/c1-13(11,12)8-3-6(5-10)2-7(9)4-8/h2-4,10H,5H2,1H3

InChI Key

BHUIATZHNRLVMS-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC(=CC(=C1)F)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methanesulphinic acid sodium salt (748 mg, 7.33 mmol) was added to (3-bromo-5-fluorophenyl)methanol (501 mg, 2.44 mmol) and copper(I) iodide (0.248 mL, 7.33 mmol) in DMSO (12 mL) under nitrogen. The resulting mixture was stirred at 90° C. for 3 days. The reaction mixture was diluted with EtOAc (300 mL), then filtered. The filtrate was washed sequentially with water (200 mL) and saturated brine (2×200 mL). The organic layer was dried over Na2SO4, filtered and evaporated to afford crude product. The crude product was purified by flash silica chromatography, elution gradient 70 to 100% EtOAc in isohexane. Pure fractions were evaporated to dryness to afford [3-fluoro-5-(methylsulfonyl)phenyl]methanol (240 mg, 48.1%) as a white solid.
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748 mg
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reactant
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501 mg
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reactant
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12 mL
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copper(I) iodide
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0.248 mL
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catalyst
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300 mL
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